
Preparing SKF-80723 HBr Stock Solutions for In
Vitro Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SKF-80723

Cat. No.: B15616607 Get Quote

Application Note and Protocol

For researchers, scientists, and drug development professionals, the accurate preparation of

stock solutions is a critical first step in ensuring the reliability and reproducibility of in vitro

studies. This document provides detailed application notes and a comprehensive protocol for

the preparation of stock solutions of SKF-80723 hydrobromide (HBr), a selective dopamine D1

receptor agonist. Adherence to these guidelines is essential for maintaining the compound's

stability and ensuring consistent experimental outcomes.

Compound Information
SKF-80723 is a potent and selective agonist for the dopamine D1 receptor, making it a

valuable tool for investigating dopaminergic signaling pathways in various cellular and tissue

models. Its hydrobromide salt form is commonly used in research.
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Property Value

Chemical Name
8-Bromo-2,3,4,5-tetrahydro-3-methyl-5-phenyl-

1H-3-benzazepin-7-ol hydrobromide

Molecular Formula C₁₆H₁₆BrNO₂ · HBr

Molecular Weight 429.12 g/mol

CAS Number 71636-62-9

Appearance Solid

Storage (Solid) -20°C, protect from light

Data Presentation: Solubility
The solubility of SKF-80723 HBr is a critical factor in preparing a concentrated stock solution.

Based on available data for structurally similar benzazepine compounds and general principles

of small molecule solubility, the following information can be used as a guideline. It is highly

recommended to perform a small-scale solubility test with your specific batch of the compound.
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Solvent
Anticipated Solubility (at
room temperature)

Notes

DMSO ≥ 10 mg/mL

Dimethyl sulfoxide (DMSO) is

the recommended solvent for

preparing high-concentration

stock solutions. Gentle

warming (to 37°C) and

vortexing can aid dissolution.

Ethanol (100%) Sparingly soluble

May require significant dilution

for complete dissolution. Not

recommended for high-

concentration primary stocks.

Water Insoluble

SKF-80723 HBr is not readily

soluble in aqueous solutions.

Acidifying the water may

slightly improve solubility, but it

is not recommended for stock

preparation.

Experimental Protocol: Preparation of a 10 mM SKF-
80723 HBr Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of SKF-80723 HBr in DMSO.

Materials
SKF-80723 HBr (solid)

Anhydrous Dimethyl sulfoxide (DMSO), cell culture grade

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Sterile, filter-equipped pipette tips
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Vortex mixer

Water bath or incubator (optional, for gentle warming)

Procedure
Equilibrate Compound: Before opening, allow the vial of SKF-80723 HBr to equilibrate to

room temperature for at least 15-20 minutes. This prevents the condensation of atmospheric

moisture onto the solid compound.

Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh the desired

amount of SKF-80723 HBr. For example, to prepare 1 mL of a 10 mM stock solution, weigh

4.29 mg of the compound.

Calculation:

Molecular Weight = 429.12 g/mol

Desired Concentration = 10 mM = 0.010 mol/L

Desired Volume = 1 mL = 0.001 L

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 0.010 mol/L x 0.001 L x 429.12 g/mol x 1000 mg/g = 4.29 mg

Dissolution: a. Transfer the weighed SKF-80723 HBr to a sterile microcentrifuge tube or

amber glass vial. b. Add the calculated volume of anhydrous DMSO. For 4.29 mg of the

compound, add 1 mL of DMSO. c. Tightly cap the tube/vial and vortex thoroughly for at least

1-2 minutes to facilitate dissolution. d. If the compound does not fully dissolve, gentle

warming in a 37°C water bath or incubator for 5-10 minutes, followed by vortexing, can be

employed. Visually inspect to ensure complete dissolution.

Aliquoting and Storage: a. Once the SKF-80723 HBr is completely dissolved, it is

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL)

in sterile, light-protected microcentrifuge tubes. b. Clearly label each aliquot with the

compound name, concentration, solvent, and date of preparation. c. Store the aliquots at
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-20°C for short-term storage (up to 3 months) or at -80°C for long-term storage (up to 1

year). Protect from light.

Working Solution Preparation: a. To prepare a working solution for your in vitro experiment,

thaw a single aliquot of the stock solution at room temperature. b. Dilute the stock solution to

the desired final concentration in your cell culture medium or experimental buffer immediately

before use. c. Important: The final concentration of DMSO in the cell culture medium should

be kept as low as possible, typically below 0.5% (v/v), to avoid solvent-induced cytotoxicity

or off-target effects.

Mandatory Visualizations
Experimental Workflow
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Caption: Workflow for preparing SKF-80723 HBr stock solution.
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Caption: Canonical signaling pathway of the Dopamine D1 Receptor.

To cite this document: BenchChem. [Preparing SKF-80723 HBr Stock Solutions for In Vitro
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15616607#preparing-skf-80723-stock-solution-for-in-
vitro-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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